Cas no 21829-28-7 (1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester)

1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3,5-diethyl ester
• 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)pyridine-3,5-dicarboxylicacid diethyl ester
• 2,6-dimethyl-4-(3-nitro-phenyl)-1,4-dihydro-pyridine-3,5-dicarboxylic acid diethyl ester
• diethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-pyridine-3,5-dicarboxylate
• Diethyl 4-(3-(hydroxy(oxido)amino)phenyl)-2,6-dimethyl-1,4-dihydro-3,5-pyridinedicarboxylate
• diethyl 4-(3-nitrophenyl)-2,6-dimethyl-1,4-dihydropyridine 3,5-dicarboxylate
• Diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• NSC 136464
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, 3,5-diethyl ester
• BDBM50018905
• SR-01000403063-1
• diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine 3,5-dicarboxylate
• diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate
• DTXSID10176240
• diethyl 2, 6-dimethyl-4-(3-nitrophenyl)-1, 4-dihydropyridine-3, 5-dicarboxylate
• Maybridge1_008978
• Diethyl 1,4-dihydro-2,6-dimethyl-4-(3-nitro phenyl)-3,5-pyridine dicarboxylate
• UNII-J8G2HHY7Q2
• Z56757687
• J8G2HHY7Q2
• Diethyl 2,6-Dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate; Nitrendipine Imp. C (EP); Nitrendipine Impurity C
• 3,5-diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• NSC136464
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, diethyl ester
• CHEMBL1099207
• Oprea1_283208
• diethyl-2,6-dimethyl-1,4 dihydro-4-(3-nitrophenyl)-3,5-pyridine dicarboxylate
• BDBM50227473
• METANIFEDIPINE
• ITAOFSSOVNYZCS-UHFFFAOYSA-N
• AKOS000538978
• Oprea1_797033
• CHEMBL289347
• SMR001797959
• 21829-28-7
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(m-nitrophenyl)-, diethyl ester
• MLS002920366
• 1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid diethyl ester
• EN300-18210663
• SCHEMBL2574894
• SR-01000403063
• Diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxvlate
• diethyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5 -dicarboxylate
• MixCom3_000025
• NSC-136464
• +Expand

• InChIKey： ITAOFSSOVNYZCS-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H22N2O6/c1-5-26-18(22)15-11(3)20-12(4)16(19(23)27-6-2)17(15)13-8-7-9-14(10-13)21(24)25/h7-10,17,20H,5-6H2,1-4H3
• SMILES： CCOC(C1=C(C)NC(C)=C(C(OCC)=O)C1C1C=CC=C([N+]([O-])=O)C=1)=O

Computed Properties

• Exact Mass: 374.14800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 374.14778643g/mol
• Heavy Atom Count: 27
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• LogP: 3.80780
• PSA: 110.45000
• Boiling Point: 499.8±45.0 °C at 760 mmHg
• Melting Point: 178 ºC
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 256.1±28.7 °C
• Solubility: Insuluble (4.1E-3 g/L) (25 ºC),
• Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr),

1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Diethyl Ester Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%